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The methodology below is adapted from a study that developed a point-of-care (POC) assay for quantifying

cabotegravir and rilpivirine in whole blood using a miniature mass spectrometer. In this protocol,

Cabotegravir-d5 was used as a stable isotope-labeled internal standard (IS) for quantifying the parent drug,

cabotegravir [1].

Sample Preparation: A 100 μL volume of whole blood sample spiked with cabotegravir was mixed
with 100 μL of Cabotegravir-d5 internal standard solution (1000 ng/mL in acetonitrile) in a 1.5 mL

Eppendorf tube. The mixture was shaken vigorously for one minute to precipitate proteins [1].
Analysis Technique: A 10 μL aliquot of the clear supernatant was pipetted onto the base of a

triangular piece of filter paper, which was secured with a copper clip to function as the paper spray
ionization source for mass spectrometry [1].

Instrumentation: Analysis was performed using a custom-built miniature mass spectrometer (Mini-
12) with a rectilinear ion trap. The instrument employed a discontinuous atmospheric pressure

interface (DAPI) and used tandem mass spectrometry (MS/MS) for detection [1].
MS/MS Parameters:

Precursor Ion for CAB-d5: m/z 411
Isolation: SWIFT (Stored Waveform Inverse Fourier Transform) at Mathieu q-value of 0.5

CID Excitation Frequency: 148 kHz (applied for 60 ms)
Quantitative Analysis: Peak areas of the analyte and internal standard were integrated, and their

ratios were calculated using a custom MATLAB program for quantification [1].
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The table below summarizes the key quantitative performance characteristics of the assay for cabotegravir,

for which Cabotegravir-d5 served as the internal standard [1].

Parameter Result for Cabotegravir

Limit of Quantitation (LoQ) 750 ng/mL

Linear Range 250 - 2000 ng/mL

Precision (% RSD) < 15% (at concentrations above LoQ)

Assay Turnaround Time < 4 minutes

Experimental Workflow Visualization

The following diagram illustrates the key steps of the paper spray ionization mass spectrometry workflow

used in the study that employed Cabotegravir-d5.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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